Cas no 1356817-74-7 (2-[[3-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]phenoxy]methyl]benzoic acid)

• Product Name: 2-[[3-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]phenoxy]methyl]benzoic acid
• CAS No: 1356817-74-7
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5880835
• PubChem ID: 97539193
• Update Time: 2025-11-07

2-[[3-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]phenoxy]methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[3-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]phenoxy]methyl]benzoic acid
• 1356817-74-7

• Inchi： 1S/C18H14N2O4/c19-10-14(17(20)21)8-12-4-3-6-15(9-12)24-11-13-5-1-2-7-16(13)18(22)23/h1-9H,11H2,(H2,20,21)(H,22,23)/b14-8-
• InChI Key： YMWLRTQSDNNLSE-ZSOIEALJSA-N
• SMILES： O(C1=CC=CC(/C=C(/C#N)\C(N)=O)=C1)CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on 2-[[3-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]phenoxy]methyl]benzoic acid

Introduction to 2-[[3-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]phenoxy]methyl]benzoic acid (CAS No. 1356817-74-7)

2-[[3-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]phenoxy]methyl]benzoic acid (CAS No. 1356817-74-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Z-CAPA for brevity, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of Z-CAPA is characterized by a benzoic acid moiety linked to a substituted phenyl ring through a methylene bridge. The phenyl ring itself is functionalized with a (Z)-configured propenyl group, which bears an amino and cyano substituent. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

Recent studies have highlighted the potential of Z-CAPA in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that Z-CAPA possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Z-CAPA could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Z-CAPA has also been investigated for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that Z-CAPA can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic profile of Z-CAPA has also been studied extensively. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, toxicological studies have shown that Z-CAPA is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for the preparation of Z-CAPA has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the propenyl intermediate, followed by coupling with the phenol derivative and final esterification or carboxylation reactions. These synthetic methods have been described in detail in various scientific publications and patents, providing a solid foundation for large-scale production.

In conclusion, 2-[[3-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]phenoxy]methyl]benzoic acid (CAS No. 1356817-74-7), or Z-CAPA, is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as inflammation and cancer therapy. Ongoing research continues to explore new applications and optimize its use in clinical settings.